![molecular formula C7H12ClNO2 B1518611 2-Azabicyclo[3.1.1]heptane-1-carboxylic acid hydrochloride CAS No. 1172802-41-3](/img/structure/B1518611.png)
2-Azabicyclo[3.1.1]heptane-1-carboxylic acid hydrochloride
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Overview
Description
2-Azabicyclo[3.1.1]heptane-1-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 1172802-41-3 . It has a molecular weight of 177.63 . The compound is solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H11NO2.ClH/c9-6(10)7-3-5(4-7)1-2-8-7;/h5,8H,1-4H2,(H,9,10);1H . This provides a detailed representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 177.63 .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Approaches : Various synthesis methods have been developed for compounds related to 2-azabicyclo[3.1.1]heptane-1-carboxylic acid hydrochloride. For instance, Radchenko et al. (2009) report practical syntheses of related azabicyclo carboxylic acids, highlighting short and high-yield synthetic schemes (Radchenko et al., 2009). Similarly, Grygorenko et al. (2009) describe a novel approach for synthesizing 2,4-ethanoproline, starting from 4-hydroxyproline (Grygorenko et al., 2009).
Optimized Synthesis Methods : Tararov et al. (2002) detail an improved synthesis of enantiopure 2-azabicyclo[2.2.1]heptane-3-carboxylic acid, enhancing previous protocols for similar compounds (Tararov et al., 2002).
Chemical Characterization : Structural characterization and chemical properties are crucial. For instance, Britvin et al. (2017) provided structural characterization of a similar compound, 7-azabicyclo[2.2.1]heptan-7-ium chloride (Britvin et al., 2017).
Applications in Medicinal Chemistry
Building Blocks for Drug Discovery : Compounds like 3-azabicyclo[3.2.0]heptane-6-carboxylic acid, synthesized by Petz et al. (2013), are considered as bicyclic analogues of γ-aminobutyric acid, illustrating their potential in drug discovery (Petz & Wanner, 2013).
Peptide Engineering and Peptidomimetics : Tymtsunik et al. (2013) developed a synthesis for 3,5-methanonipecotic acid, a conformationally constrained β-amino acid, highlighting its use in peptide engineering and peptidomimetic drug design (Tymtsunik et al., 2013).
Generation of Neuronal Nicotinic Receptor Ligands : Strachan et al. (2006) synthesized novel bicyclic α-amino acids for the generation of neuronal nicotinic receptor ligands, demonstrating the relevance of these compounds in neurochemistry (Strachan et al., 2006).
Safety and Hazards
Properties
IUPAC Name |
2-azabicyclo[3.1.1]heptane-1-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO2.ClH/c9-6(10)7-3-5(4-7)1-2-8-7;/h5,8H,1-4H2,(H,9,10);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYBPALMIVHGTAV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2(CC1C2)C(=O)O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.63 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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